methyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate

• IUPAC Name: methyl 2-(9-chloroindolo[3,2-b]quinoxalin-6-yl)acetate
• InChI: InChI=1S/C17H12ClN3O2/c1-23-15(22)9-21-14-7-6-10(18)8-11(14)16-17(21)20-13-5-3-2-4-12(13)19-16/h2-8H,9H2,1H3
• InChI Key: QFAVWFRRFDMBRT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)Cl)C3=NC4=CC=CC=C4N=C31
• Molecular Formula: C17H12ClN3O2
• Molecular Weight: 325.7 g/mol

Description

Methyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It belongs to the class of indoloquinoxaline derivatives, which have been studied for their diverse biological activities ranging from anticancer to antimicrobial properties.

Mechanism of Action

The mechanism of action of methyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate involves the induction of apoptosis or programmed cell death in cancer cells. It has been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. This leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
Methyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate has been found to induce cell cycle arrest in cancer cells, leading to the inhibition of tumor growth. It has also been shown to possess anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

The advantages of using methyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate in lab experiments include its high potency and selectivity against cancer cells, as well as its broad-spectrum antimicrobial activity. However, its limitations include its relatively low solubility in water, which could limit its bioavailability in vivo.

Future Directions

There are several future directions for the study of methyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate. These include the development of more efficient synthesis methods, the investigation of its potential applications in other fields such as agriculture and food science, and the exploration of its mechanism of action in greater detail. Moreover, the development of analogs and derivatives of this compound could lead to the discovery of more potent and selective anticancer and antimicrobial agents.

Synthesis Methods

The synthesis of methyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate involves the reaction of 2-amino-3-chloroquinoxaline with methyl acetoacetate in the presence of a base. The reaction yields the desired product in good yields and purity.

Scientific Research Applications

Methyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. Moreover, it has also been found to possess antimicrobial activity against a range of bacterial and fungal strains.